2-(4-{[(2-phenylethyl)amino]carbonyl}phenoxy)propanoic acid

• IUPAC Name: 2-[4-(2-phenylethylcarbamoyl)phenoxy]propanoic acid
• InChI: InChI=1S/C18H19NO4/c1-13(18(21)22)23-16-9-7-15(8-10-16)17(20)19-12-11-14-5-3-2-4-6-14/h2-10,13H,11-12H2,1H3,(H,19,20)(H,21,22)
• InChI Key: YDORGRYSHFBUHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OC1=CC=C(C=C1)C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

2-(4-{[(2-phenylethyl)amino]carbonyl}phenoxy)propanoic acid, also known as fenofibric acid, is a synthetic fibric acid derivative used as a lipid-lowering agent. It is a prodrug of fenofibrate and is activated in the body by hydrolysis to fenofibrate. Fenofibric acid is used to treat hypertriglyceridemia, hypercholesterolemia, and dyslipidemia.

Mechanism of Action

Fenofibric acid activates peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that regulates the expression of genes involved in lipid metabolism. Activation of PPARα leads to increased fatty acid oxidation, decreased triglyceride synthesis, and increased HDL cholesterol synthesis.
Biochemical and Physiological Effects:
Fenofibric acid has been shown to decrease triglyceride levels by up to 50% and increase HDL cholesterol levels by up to 20%. It also has anti-inflammatory effects and has been shown to decrease levels of C-reactive protein, a marker of inflammation.

Advantages and Limitations for Lab Experiments

Fenofibric acid is a useful tool in the study of lipid metabolism and its regulation. It can be used to study the effects of PPARα activation on gene expression and lipid metabolism. However, 2-(4-{[(2-phenylethyl)amino]carbonyl}phenoxy)propanoic acid acid has limitations in that it is a prodrug and requires activation in the body. It also has potential off-target effects that may complicate interpretation of results.

Future Directions

Future research on 2-(4-{[(2-phenylethyl)amino]carbonyl}phenoxy)propanoic acid acid may focus on its potential use in the treatment of metabolic syndrome and type 2 diabetes. It may also be studied for its anti-inflammatory effects and its potential use in the prevention of cardiovascular disease. Further research is needed to fully understand the effects of 2-(4-{[(2-phenylethyl)amino]carbonyl}phenoxy)propanoic acid acid on lipid metabolism and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(4-{[(2-phenylethyl)amino]carbonyl}phenoxy)propanoic acid acid involves the reaction of 4-chloro-2-(trifluoromethyl)benzoic acid with (2-phenylethyl)amine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-(4-hydroxyphenoxy)propanoic acid to yield 2-(4-{[(2-phenylethyl)amino]carbonyl}phenoxy)propanoic acid acid.

Scientific Research Applications

Fenofibric acid has been extensively studied for its lipid-lowering effects. It has been shown to decrease triglyceride levels and increase high-density lipoprotein (HDL) cholesterol levels. Fenofibric acid has also been studied for its anti-inflammatory effects and its potential use in the treatment of metabolic syndrome and type 2 diabetes.